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Cat. No.: B13264362
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This guide provides an in-depth analysis of (2R)-2-amino-2-(4-hydroxyphenyl)acetamide, a
compound of significant interest in pharmaceutical research and development. We will delve
into its nomenclature, physicochemical properties, synthesis, analytical characterization, and its
role in biological systems. This document is intended for researchers, scientists, and drug
development professionals seeking a thorough understanding of this molecule.

Nomenclature and Chemical Identity

(2R)-2-amino-2-(4-hydroxyphenyl)acetamide is the systematic name for a chiral molecule. In
the pharmaceutical and research landscape, it is more commonly known by several other
names. Establishing a clear understanding of its various identifiers is crucial for accurate
literature searching and regulatory compliance.

One of its prominent synonyms is Noralfenephrine. It is also recognized by the CAS Registry
Number 15302-18-8.
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Identifier Type Identifier

IUPAC Name (2R)-2-amino-2-(4-hydroxyphenyl)acetamide
Common Synonym Noralfenephrine

CAS Registry Number 15302-18-8

Molecular Formula CsH10N20:2

Molecular Weight 166.18 g/mol

InChl Key BKWJAKQVGHWELA-SCSAIBSYSA-N

Physicochemical Properties

The physicochemical properties of a compound are fundamental to its behavior in both
chemical and biological systems. These properties influence its absorption, distribution,
metabolism, and excretion (ADME) profile, as well as its formulation characteristics.

Property Value Source
Physical State Solid

Melting Point 189-191 °C

Solubility Soluble in water

(Predicted) Basic pKa: 7.9,

pKa -
Acidic pKa: 10.2

Synthesis and Manufacturing Considerations

The stereospecific synthesis of (2R)-2-amino-2-(4-hydroxyphenyl)acetamide is a critical aspect
of its production for pharmaceutical use. The (R)-configuration is essential for its biological
activity. A common synthetic approach involves the use of a chiral starting material or a chiral
auxiliary to ensure the desired stereochemistry.

A plausible synthetic route starts from L-tyrosine, a readily available chiral amino acid. This
approach leverages the inherent stereochemistry of the starting material to produce the desired
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(R)-enantiomer of the final product.

Conceptual Synthetic Workflow
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o To cite this document: BenchChem. [A Comprehensive Technical Guide to (2R)-2-amino-2-
(4-hydroxyphenyl)acetamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13264362/docs#a-comprehensive-technical-guide-to-
2r-2-amino-2-4-hydroxyphenyl-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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